1-Piperidin-1-yl-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylethanone

• IUPAC Name: 1-piperidin-1-yl-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylethanone
• InChI: InChI=1S/C16H18N4OS/c21-16(20-10-2-1-3-11-20)12-22-15-5-4-14(18-19-15)13-6-8-17-9-7-13/h4-9H,1-3,10-12H2
• InChI Key: KCLIGQCMXXPFJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NN=C(C=C2)C3=CC=NC=C3
• Molecular Formula: C16H18N4OS
• DSSTOX Substance ID: DTXSID401329067
• Molecular Weight: 314.4 g/mol
• Solubility: 40.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 872987-33-2

Description

Molecular Structure Analysis

The compound is part of the piperidine derivatives, which represent a key and extensive category of nitrogen-bearing heterocyclic compounds. Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Compounds with structures similar to "1-Piperidin-1-yl-2-(6-pyridin-4-ylpyridazin-3-yl)sulfanylethanone" have been extensively studied for their potential in medicinal chemistry. For example, derivatives incorporating piperazine and piperidine moieties have been synthesized and evaluated for their antimicrobial, antifungal, and antimalarial activities. These studies aim to explore the therapeutic potentials of such compounds against various diseases. The research by Bhatt et al. (2016) on bioactive sulfonamide and amide derivatives incorporating the piperazine ring is a testament to the ongoing exploration in this area Bhatt, Kant, & Singh, 2016.

Organic Synthesis and Chemical Properties

The compound and its derivatives are also pivotal in the development of new synthetic methods and understanding chemical properties. For instance, the work on the synthesis of sulfamidate-fused 2,6-disubstituted piperidin-4-ones by Liu et al. (2013) showcases the compound's role in advancing organic synthesis techniques. This research provides insights into achieving high diastereo- and enantioselectivity in cycloaddition reactions, which are crucial for producing compounds with desired biological activities Liu et al., 2013.

Photocatalytic Degradation and Environmental Science

In the field of environmental science, research has been conducted on the photocatalytic degradation of organic compounds containing nitrogen atoms, like piperidine. Studies by Low, McEvoy, and Matthews (1991) on titanium dioxide-mediated photocatalytic degradation contribute to understanding how compounds with nitrogen and sulfur-containing groups interact with environmental catalysts to form byproducts such as ammonium and nitrate ions. This research is crucial for developing effective methods to mitigate environmental pollution caused by organic compounds Low, McEvoy, & Matthews, 1991.